Cas no 567-80-6 ( )

• Product Name: &nbsp
• CAS No: 567-80-6
• MF: C₃₅H₂₈O₂
• MW: 480.595629692078
• CID: 945956
• PubChem ID: 421599
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,5-PENTAPHENYL-PENTANE-1,5-DIONE
• 1,2,3,4,5-pentakis-phenylpentane-1,5-dione
• DTXSID80329589
• 567-80-6
• AKOS024428288
• NSC-136116
• Benzamaron
• NSC136116
• 1,2,3,4,5-Pentaphenylpentane-1,5-dione
•  

• Inchi： 1S/C35H28O2/c36-34(29-22-12-4-13-23-29)32(27-18-8-2-9-19-27)31(26-16-6-1-7-17-26)33(28-20-10-3-11-21-28)35(37)30-24-14-5-15-25-30/h1-25,31-33H
• InChI Key： SCCYGMDHAOIIGV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(C1C=CC=CC=1)C(C1C=CC=CC=1)C(C(C1C=CC=CC=1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 480.20900
• Monoisotopic Mass: 480.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 653.7°C at 760 mmHg
• Flash Point: 234.7°C
• Refractive Index: 1.636
• PSA: 34.14000
• LogP: 8.10360